Cas no 654683-88-2 (1-(2,3-Dihydro-benzo1,4dioxin-6-yl)-propylamine)

1-(2,3-Dihydro-benzo1,4dioxin-6-yl)-propylamine structure
654683-88-2 structure
Product Name:1-(2,3-Dihydro-benzo1,4dioxin-6-yl)-propylamine
CAS No:654683-88-2
MF:C11H15NO2
MW:193.242303133011
CID:1073601
PubChem ID:3146113
Update Time:2024-10-28

1-(2,3-Dihydro-benzo1,4dioxin-6-yl)-propylamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-propylamine
    • EN300-53861
    • A914275
    • 1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine
    • SCHEMBL12087012
    • AKOS000212480
    • CS-0295785
    • N12649
    • 654683-88-2
    • 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)propan-1-amine
    • 1-(2,3-Dihydro-benzo1,4dioxin-6-yl)-propylamine
    • MDL: MFCD06010011
    • Inchi: 1S/C11H15NO2/c1-2-9(12)8-3-4-10-11(7-8)14-6-5-13-10/h3-4,7,9H,2,5-6,12H2,1H3
    • InChI Key: XFJGCUXFYPRSMB-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=CC(=CC1=2)C(CC)N

Computed Properties

  • Exact Mass: 193.110278721g/mol
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 44.5Ų

1-(2,3-Dihydro-benzo1,4dioxin-6-yl)-propylamine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-(2,3-Dihydro-benzo1,4dioxin-6-yl)-propylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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D680083-10mg
1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-propylamine
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$ 50.00 2022-06-05
TRC
D680083-50mg
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$ 135.00 2022-06-05
TRC
D680083-100mg
1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-propylamine
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